1-Norbetulonic acid
1-Norbetulonic acid
Brand Name:
Vulcanchem
CAS No.:
214150-74-0
VCID:
VC0198772
InChI:
InChI=1S/C29H44O3/c1-17(2)18-10-13-29(24(31)32)15-14-27(6)19(23(18)29)8-9-21-26(5)16-22(30)25(3,4)20(26)11-12-28(21,27)7/h18-21,23H,1,8-16H2,2-7H3,(H,31,32)/t18-,19+,20-,21+,23+,26-,27+,28+,29-/m0/s1
SMILES:
CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(CC(=O)C5(C)C)C)C)C(=O)O
Molecular Formula:
C29H44O3
Molecular Weight:
1-Norbetulonic acid
CAS No.: 214150-74-0
Reference Standards
VCID: VC0198772
Molecular Formula: C29H44O3
Molecular Weight:
CAS No. | 214150-74-0 |
---|---|
Product Name | 1-Norbetulonic acid |
Molecular Formula | C29H44O3 |
IUPAC Name | (1R,2R,5S,8R,9R,10R,13R,14R,18R)-1,2,14,17,17-pentamethyl-16-oxo-8-prop-1-en-2-ylpentacyclo[11.7.0.02,10.05,9.014,18]icosane-5-carboxylic acid |
Standard InChI | InChI=1S/C29H44O3/c1-17(2)18-10-13-29(24(31)32)15-14-27(6)19(23(18)29)8-9-21-26(5)16-22(30)25(3,4)20(26)11-12-28(21,27)7/h18-21,23H,1,8-16H2,2-7H3,(H,31,32)/t18-,19+,20-,21+,23+,26-,27+,28+,29-/m0/s1 |
SMILES | CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(CC(=O)C5(C)C)C)C)C(=O)O |
Appearance | Powder |
PubChem Compound | 23243541 |
Last Modified | Nov 12 2021 |
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